2,4-dichloro-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide

• Molecular Formula: C18H17Cl2NO3
• Molecular Weight: 366.2 g/mol
• IUPAC Name: 2,4-dichloro-N-[2-(oxolan-2-ylmethoxy)phenyl]benzamide
• InChI: InChI=1S/C18H17Cl2NO3/c19-12-7-8-14(15(20)10-12)18(22)21-16-5-1-2-6-17(16)24-11-13-4-3-9-23-13/h1-2,5-8,10,13H,3-4,9,11H2,(H,21,22)
• InChI Key: QEXFLMRFKCZTKX-UHFFFAOYSA-N
• SMILES: C1CC(OC1)COC2=CC=CC=C2NC(=O)C3=C(C=C(C=C3)Cl)Cl

Description

2,4-dichloro-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide, also known as JNJ-17203212, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of pain management. This compound was first synthesized by Janssen Pharmaceutica in 2006 and has since been the subject of numerous studies exploring its mechanism of action and potential therapeutic benefits.

Mechanism of Action

The exact mechanism of action of 2,4-dichloro-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide is not fully understood, but it is believed to act on the transient receptor potential vanilloid 1 (TRPV1) channel, which plays a critical role in pain sensation. This compound has been shown to inhibit the function of TRPV1 channels, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
In addition to its potential analgesic effects, 2,4-dichloro-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been shown to have other biochemical and physiological effects. One study found that this compound was able to reduce the release of pro-inflammatory cytokines in a mouse model of inflammation, suggesting that it may have anti-inflammatory properties. Other studies have explored the effects of 2,4-dichloro-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide on cardiovascular function and have found that it may have potential as a treatment for hypertension.

Advantages and Limitations for Lab Experiments

2,4-dichloro-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has several advantages for use in laboratory experiments. It is a relatively small and stable compound that can be easily synthesized in large quantities. Additionally, it has been shown to have potent analgesic effects in animal models, making it a useful tool for studying pain pathways. However, there are also limitations to the use of 2,4-dichloro-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide in laboratory experiments. Its mechanism of action is not fully understood, and it may have off-target effects that could complicate data interpretation.

Future Directions

There are several potential future directions for research on 2,4-dichloro-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide. One area of interest is the development of more potent and selective TRPV1 inhibitors based on the structure of this compound. Additionally, further studies are needed to fully understand the mechanism of action of 2,4-dichloro-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide and its potential applications in the treatment of chronic pain and other conditions. Finally, the effects of 2,4-dichloro-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide on other physiological systems, such as the immune system and the cardiovascular system, warrant further investigation.

Synthesis Methods

The synthesis of 2,4-dichloro-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide involves a multi-step process that begins with the reaction of 2,4-dichlorobenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-(tetrahydro-2-furanylmethoxy)aniline in the presence of a base to yield 2,4-dichloro-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide. The final product is purified using column chromatography to obtain a high-purity sample suitable for research applications.

Scientific Research Applications

2,4-dichloro-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide has been the subject of numerous studies exploring its potential applications in the field of pain management. One study found that this compound was effective in reducing pain in animal models of inflammatory and neuropathic pain, suggesting that it may have potential as a treatment for chronic pain conditions in humans. Other studies have explored the mechanism of action of 2,4-dichloro-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]benzamide and have identified potential targets for future drug development.